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Compound of Interest

Compound Name: Benz(j)aceanthrylene

Cat. No.: B1222035

An In-depth Examination of the Polycyclic Aromatic Hydrocarbon: Benz(j)aceanthrylene,
Including its Physicochemical Properties, Toxicological Profile, and Methodologies for its Study.

Introduction

Benz(j)aceanthrylene is a polycyclic aromatic hydrocarbon (PAH) characterized by a fused
five-ring structure.[1] As a cyclopenta-fused PAH, it is a product of combustion processes and
has been detected in urban air samples.[2][3] This compound is of significant interest to
researchers in toxicology, environmental science, and drug development due to its potent
mutagenic and carcinogenic properties.[2][4] The International Agency for Research on Cancer
(IARC) has classified Benz(j)aceanthrylene as a Group 2B carcinogen, meaning it is possibly
carcinogenic to humans.[5] This guide provides a comprehensive overview of its chemical
properties, toxicological data, and relevant experimental protocols.

Chemical and Physical Properties

Benz(j)aceanthrylene is a solid, non-volatile compound with the molecular formula CzoH12.[1]
[6] Its complex aromatic structure is the basis for its chemical and biological activities.
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Property Value Source
CAS Number 202-33-5 (111611718l
Molecular Formula C20H12 [116]1[719]
Molecular Weight 252.31 g/mol [11[61[9]
IUPAC Name cyclopenta]ijjtetraphene [8]

logP 5.630 [9]

Water Solubility (log10ws) -7.74 9]

Boiling Point (Th) 766.84 K 9]
Melting Point (Tf) 516.22 K [9]

Structure of Benz(j)aceanthrylene:

Caption: 2D representation of Benz(j)aceanthrylene's fused ring system.

Toxicology and Carcinogenicity

Benz(j)aceanthrylene is recognized for its genotoxic effects.[2] It is a frameshift mutagen that
requires metabolic activation to exert its mutagenic activity, similar to the well-studied PAH,
benzo[a]pyrene.[4] Studies have shown that Benz(j)aceanthrylene induces DNA damage and
is significantly more potent than benzo[a]pyrene in this regard.[2][10]

Mechanism of Action and Signhaling Pathways

The genotoxicity of Benz(j)aceanthrylene is initiated by its metabolic activation, primarily by
cytochrome P450 enzymes. This process can lead to the formation of reactive epoxides in both
the bay-region and the cyclopenta-ring.[3][11] These epoxides can then form adducts with
DNA, leading to mutations and initiating carcinogenesis. The resulting DNA damage triggers a
cellular response signaling cascade.
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Caption: DNA damage signaling pathway induced by Benz(j)aceanthrylene.

Quantitative Toxicological Data

Recent studies have quantified the presence of Benz(j)aceanthrylene in urban air and
assessed its genotoxic potency relative to benzo[a]pyrene.

Concentration

Parameter Location . Reference
(pgim?)

Air Concentration Stockholm, Sweden 1.57-12.7 [2][10]

Air Concentration Limeira, Brazil 19.6 - 30.2 [2][10]

Comparison with

Potency Factor Reference
Benzo[a]pyrene (B[a]P)

) 12.5-fold more potent than
Induction of pChk1 [10]
B[a]P

) 33.3-fold more potent than
Induction of yH2AX [10]

B[a]P

Experimental Methodologies
Mutagenicity Assessment: Ames Test
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The mutagenic potential of Benz(j)aceanthrylene has been evaluated using the Salmonella
bacterial system (Ames test).[4] This test assesses the ability of a chemical to induce mutations
in a histidine-requiring strain of Salmonella typhimurium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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